Cas no 1253927-28-4 (4-bromo-N,3,5-trimethylaniline)
4-bromo-N,3,5-trimethylaniline Chemical and Physical Properties
Names and Identifiers
-
- DTXSID601296193
- 4-Bromo-N,3,5-trimethylbenzenamine
- EN300-2470697
- 4-bromo-N,3,5-trimethylaniline
- 1253927-28-4
- SCHEMBL879760
- Benzenamine, 4-bromo-N,3,5-trimethyl-
-
- MDL: MFCD10000444
- Inchi: 1S/C9H12BrN/c1-6-4-8(11-3)5-7(2)9(6)10/h4-5,11H,1-3H3
- InChI Key: JVRPQJRDBRZUPS-UHFFFAOYSA-N
- SMILES: BrC1C(C)=CC(=CC=1C)NC
Computed Properties
- Exact Mass: 213.01531g/mol
- Monoisotopic Mass: 213.01531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.358±0.06 g/cm3(Predicted)
- Boiling Point: 276.3±28.0 °C(Predicted)
- pka: 4.29±0.25(Predicted)
4-bromo-N,3,5-trimethylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2470697-1g |
4-bromo-N,3,5-trimethylaniline |
1253927-28-4 | 1g |
$470.0 | 2023-09-15 | ||
| Enamine | EN300-2470697-5g |
4-bromo-N,3,5-trimethylaniline |
1253927-28-4 | 5g |
$1364.0 | 2023-09-15 | ||
| Enamine | EN300-2470697-10g |
4-bromo-N,3,5-trimethylaniline |
1253927-28-4 | 10g |
$2024.0 | 2023-09-15 | ||
| Enamine | EN300-2470697-0.05g |
4-bromo-N,3,5-trimethylaniline |
1253927-28-4 | 95% | 0.05g |
$395.0 | 2024-06-19 | |
| Enamine | EN300-2470697-0.1g |
4-bromo-N,3,5-trimethylaniline |
1253927-28-4 | 95% | 0.1g |
$414.0 | 2024-06-19 | |
| Enamine | EN300-2470697-0.25g |
4-bromo-N,3,5-trimethylaniline |
1253927-28-4 | 95% | 0.25g |
$432.0 | 2024-06-19 | |
| Enamine | EN300-2470697-0.5g |
4-bromo-N,3,5-trimethylaniline |
1253927-28-4 | 95% | 0.5g |
$451.0 | 2024-06-19 | |
| Enamine | EN300-2470697-1.0g |
4-bromo-N,3,5-trimethylaniline |
1253927-28-4 | 95% | 1.0g |
$470.0 | 2024-06-19 | |
| Enamine | EN300-2470697-2.5g |
4-bromo-N,3,5-trimethylaniline |
1253927-28-4 | 95% | 2.5g |
$923.0 | 2024-06-19 | |
| Enamine | EN300-2470697-5.0g |
4-bromo-N,3,5-trimethylaniline |
1253927-28-4 | 95% | 5.0g |
$1364.0 | 2024-06-19 |
4-bromo-N,3,5-trimethylaniline Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 4-bromo-N,3,5-trimethylaniline
Chemical Profile of 4-bromo-N,3,5-trimethylaniline (CAS No. 1253927-28-4)
4-bromo-N,3,5-trimethylaniline, identified by its Chemical Abstracts Service (CAS) number 1253927-28-4, is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound belongs to the class of aromatic amines, characterized by a bromine substituent at the para position relative to a trimethylated aniline core. The structural motif of N,3,5-trimethylaniline provides a unique platform for further functionalization, making it a valuable precursor in medicinal chemistry.
The synthesis of 4-bromo-N,3,5-trimethylaniline typically involves the bromination of N,3,5-trimethylaniline using brominating agents such as molecular bromine or N-bromosuccinimide (NBS). The choice of solvent and reaction conditions plays a crucial role in ensuring high yield and purity. Modern synthetic approaches often employ catalytic methods to enhance efficiency and minimize byproduct formation. For instance, palladium-catalyzed cross-coupling reactions have been explored as an alternative route to introduce the bromine atom with greater selectivity.
In recent years, 4-bromo-N,3,5-trimethylaniline has garnered attention in the development of novel pharmaceutical agents. Its structural features make it a versatile building block for designing molecules with potential biological activity. Specifically, the bromine atom serves as a handle for further derivatization via Suzuki-Miyaura coupling or Buchwald-Hartwig amination reactions. These transformations enable the construction of complex heterocyclic scaffolds that are prevalent in drug candidates targeting various diseases.
One notable application of 4-bromo-N,3,5-trimethylaniline is in the synthesis of kinase inhibitors. Kinases are enzymes involved in signal transduction pathways and are frequently implicated in cancer and inflammatory diseases. By incorporating the N,3,5-trimethylaniline moiety into kinase inhibitors, researchers can modulate enzyme activity and develop therapeutic agents with improved efficacy and selectivity. For example, recent studies have demonstrated the utility of this compound in generating inhibitors that selectively target tyrosine kinases.
Another area where 4-bromo-N,3,5-trimethylaniline has shown promise is in the development of agrochemicals. The structural complexity of this compound allows for the design of herbicides and fungicides with enhanced environmental stability and crop specificity. Researchers have leveraged its reactivity to create derivatives that exhibit potent activity against resistant plant pathogens while maintaining low toxicity to non-target organisms.
The pharmaceutical industry has also explored the use of 4-bromo-N,3,5-trimethylaniline in central nervous system (CNS) drug discovery. The trimethylated aniline core is known to influence bioavailability and metabolic pathways relevant to neuroactive compounds. By functionalizing this scaffold with appropriate groups, scientists have synthesized candidates with potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
From a synthetic chemistry perspective, 4-bromo-N,3,5-trimethylaniline exemplifies the importance of molecular diversity in drug discovery. Its ability to undergo multiple transformations while retaining key structural features makes it an indispensable tool for medicinal chemists. Advances in computational chemistry have further accelerated its application by enabling rapid virtual screening and optimization of derivatives.
Future directions in the study of 4-bromo-N,3,5-trimethylaniline may include exploring its role in green chemistry initiatives. Sustainable synthetic routes could involve biocatalysis or flow chemistry techniques to reduce waste and energy consumption. Additionally, investigating its environmental impact will be crucial to ensure that its use aligns with global efforts toward chemical sustainability.
In conclusion,4-bromo-N,3,5-trimethylaniline (CAS No. 1253927-28-4) is a multifaceted compound with broad utility across pharmaceuticals and agrochemicals. Its unique structural properties facilitate diverse synthetic strategies that yield valuable derivatives for therapeutic applications. As research continues to uncover new possibilities for this molecule,its significance is likely to grow further within the chemical sciences community.
1253927-28-4 (4-bromo-N,3,5-trimethylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)